Cas no 179627-11-3 (2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)-)

• Product name: 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)-
• CAS No: 179627-11-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD06797692
• CID: 3818190
• PubChem ID: 10703415

2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)-
• 3-[4-(methylcarbamoyl)phenyl]prop-2-enoic acid
• 160648-00-0
• AKOS008104264
• CS-0262627
• 179627-11-3
• Z2417574196
• (2E)-3-[4-(METHYLCARBAMOYL)PHENYL]PROP-2-ENOICACID
• (E)-3-[4-(methylcarbamoyl)phenyl]prop-2-enoic Acid
• EN300-833023
• 4-(methylcarbamoyl)cinnamic acid
• (2E)-3-[4-(METHYLCARBAMOYL)PHENYL]PROP-2-ENOIC ACID
• SCHEMBL6644786
• G25463
• (E)-3-(4-(Methylcarbamoyl)phenyl)acrylic acid
• CHEMBL4740222
• EN300-30437

• MDL： MFCD06797692
• Inchi： InChI=1S/C11H11NO3/c1-12-11(15)9-5-2-8(3-6-9)4-7-10(13)14/h2-7H,1H3,(H,12,15)(H,13,14)/b7-4+
• InChI Key： DPBKEHKMLPTJFE-QPJJXVBHSA-N

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)-

Comprehensive Overview of 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)- (CAS No. 179627-11-3)

The compound 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)-, identified by its CAS No. 179627-11-3, is a specialized organic molecule with significant applications in pharmaceutical and material science research. This α,β-unsaturated carboxylic acid derivative is characterized by its unique structural features, including a propenoic acid backbone and a methylaminocarbonylphenyl substituent. Its (2E)-configuration denotes the trans arrangement of functional groups around the double bond, which is critical for its reactivity and biological activity.

In recent years, the demand for functionalized acrylate derivatives like 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)- has surged due to their versatility in drug discovery and polymer chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to participate in Michael addition reactions and polymerization processes. The compound's electron-withdrawing carbonyl group enhances its reactivity, making it valuable for designing targeted therapeutics and advanced materials.

One of the most searched questions in scientific databases and AI-driven platforms revolves around the synthetic routes for CAS No. 179627-11-3. Current methodologies often involve Pd-catalyzed cross-coupling or Knoevenagel condensation to introduce the propenoic acid moiety. Another trending topic is its structure-activity relationship (SAR) in medicinal chemistry, where the methylaminocarbonyl group is hypothesized to improve binding affinity to certain enzymes or receptors. These discussions align with the broader interest in personalized medicine and green chemistry.

The thermal stability and solubility profile of 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)- are also frequently investigated, especially for applications in coatings and adhesives. Its compatibility with water-based formulations makes it attractive for eco-friendly industrial processes, a key focus in sustainable development initiatives. Additionally, its UV-absorbing properties have sparked interest in photoresist materials for microelectronics.

From an SEO perspective, terms like "buy 2-Propenoic acid derivative," "179627-11-3 supplier," and "applications of methylaminocarbonylphenyl acrylate" are highly relevant. These reflect user intent ranging from procurement to technical applications. To address these queries, it's essential to highlight the compound's purity standards, handling protocols, and commercial availability in research-grade quantities.

In conclusion, 2-Propenoic acid, 3-[4-[(methylamino)carbonyl]phenyl]-, (2E)- represents a compelling case study in multidisciplinary chemistry. Its dual utility in life sciences and material engineering underscores the importance of tailored molecular design. As innovation in high-performance materials and therapeutic agents accelerates, this compound is poised to remain a focus of cutting-edge research.